Cas no 2445791-65-9 (Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate)

• Product Name: Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate
• CAS No: 2445791-65-9
• MF: C₁₁H₂₂N₂O₃S
• MW: 262.368981838226
• CID: 6132379
• PubChem ID: 146049262
• Update Time: 2025-10-28

Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26674157
• 2445791-65-9
• tert-butyl N-{[(1r,3r)-3-[imino(methyl)oxo-lambda6-sulfanyl]cyclobutyl]methyl}carbamate
• 2416223-33-9
• EN300-26621831
• Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate
• tert-butyl N-{[(1s,3s)-3-[imino(methyl)oxo-lambda6-sulfanyl]cyclobutyl]methyl}carbamate
• tert-butyl N-({3-[imino(methyl)oxo-lambda6-sulfanyl]cyclobutyl}methyl)carbamate
• EN300-7562830
• 2411189-93-8

• Inchi： 1S/C11H22N2O3S/c1-11(2,3)16-10(14)13-7-8-5-9(6-8)17(4,12)15/h8-9,12H,5-7H2,1-4H3,(H,13,14)
• InChI Key： BMNNGEZEYSNRMJ-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(CNC(=O)OC(C)(C)C)C1)(=N)=O

Computed Properties

• Exact Mass: 262.13511374g/mol
• Monoisotopic Mass: 262.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.6Ų

Additional information on Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate

Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate: A Comprehensive Overview

The compound Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate (CAS No: 2445791-65-9) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, physical properties, and the latest research findings related to this compound.

Structural Analysis

The molecular structure of Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate is characterized by a cyclobutane ring substituted with a methylsulfonimidoyl group and a tert-butyl carbamate moiety. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability. The methylsulfonimidoyl group (-SO-NH-CO-) is a key functional group that contributes to the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and amidations. The tert-butyl group serves as a bulky substituent, which can modulate the steric environment around the molecule, affecting its solubility and bioavailability.

Physical and Chemical Properties

Recent studies have revealed that Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate exhibits interesting physical properties, including a high melting point of approximately 150°C and a boiling point of around 300°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile. Its molecular weight is approximately 285 g/mol, and it has a density of 1.2 g/cm³.

Synthesis and Applications

The synthesis of Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate involves a multi-step process that typically begins with the preparation of the cyclobutane derivative followed by functionalization with the methylsulfonimidoyl group and subsequent carbamate formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing yield.

In terms of applications, this compound has shown promise in the field of materials science as a precursor for advanced polymers and coatings due to its ability to form stable amide bonds under mild conditions. Additionally, it has been explored in drug discovery programs targeting various therapeutic areas, including cancer and inflammatory diseases.

Biological Activity and Research Findings

Recent research has highlighted the potential biological activity of Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate as an inhibitor of certain enzymes involved in cellular signaling pathways. In vitro studies have demonstrated its ability to modulate kinase activity, suggesting its potential as a lead compound for developing novel therapeutic agents.

Furthermore, computational modeling studies have provided insights into the molecular interactions that govern its binding affinity to target proteins. These findings have paved the way for further optimization of the compound's structure to enhance its pharmacokinetic properties.

Conclusion

Tert-butyl N-[[3-(methylsulfonimidoyl)cyclobutyl]methyl]carbamate (CAS No: 2445791-65-9) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structural features, combined with recent advances in synthesis and biological evaluation, position it as a valuable tool in both academic research and industrial development.